Cas no 86555-45-5 ((S)-Dimethyl 2-benzamidosuccinate)

• Product Name: (S)-Dimethyl 2-benzamidosuccinate
• CAS No: 86555-45-5
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 1035372
• PubChem ID: 10849267
• Update Time: 2025-06-11

(S)-Dimethyl 2-benzamidosuccinate Chemical and Physical Properties

Names and Identifiers

• (S)-Dimethyl 2-benzamidosuccinate
• (S)-Dimethyl 2-benzamidosuccite
• dimethyl (2S)-2-benzamidobutanedioate
• DTXSID80445814
• Benzoylasparaginsauredimethylester
• F13106
• 1,4-dimethyl 2-(phenylformamido)butanedioate
• (S)-Dimethyl2-benzamidosuccinate
• 1,4-DIMETHYL (2S)-2-(PHENYLFORMAMIDO)BUTANEDIOATE
• JAGPKJXEMSRCQL-JTQLQIEISA-N
• AKOS016014449
• J-502488
• A849995
• J-520357
• dimethyl benzoyl-L-aspartate
• SCHEMBL13868571
• 86555-45-5
• DB-310440

• MDL： MFCD17676385
• Inchi： 1S/C13H15NO5/c1-18-11(15)8-10(13(17)19-2)14-12(16)9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3,(H,14,16)/t10-/m0/s1
• InChI Key： JAGPKJXEMSRCQL-JTQLQIEISA-N
• SMILES： O(C)C([C@H](CC(=O)OC)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Dimethyl 2-benzamidosuccinate

Comprehensive Overview of (S)-Dimethyl 2-benzamidosuccinate (CAS No. 86555-45-5): Properties, Applications, and Industry Insights

(S)-Dimethyl 2-benzamidosuccinate (CAS No. 86555-45-5) is a chiral ester derivative widely recognized for its role in asymmetric synthesis and pharmaceutical intermediates. This compound, characterized by its benzamido and succinate functional groups, is a versatile building block in organic chemistry. Its high enantiomeric purity makes it particularly valuable for designing active pharmaceutical ingredients (APIs) and fine chemicals. Researchers and manufacturers prioritize this compound due to its stereoselective reactivity, which is critical for producing optically active compounds.

In recent years, the demand for (S)-Dimethyl 2-benzamidosuccinate has surged alongside advancements in chiral drug development. The compound’s CAS No. 86555-45-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in medicinal chemistry. A key trend driving interest is the shift toward green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to optimize the production of this ester, minimizing waste and energy consumption. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

The physicochemical properties of (S)-Dimethyl 2-benzamidosuccinate contribute to its broad applicability. With a molecular formula of C₁₃H₁₅NO₅ and a molecular weight of 265.26 g/mol, it exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). These traits facilitate its use in multistep synthetic routes, including peptide coupling and esterification reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and stereochemical integrity.

One of the most searched questions about CAS No. 86555-45-5 relates to its synthetic applications. The compound serves as a precursor for non-proteinogenic amino acids, which are pivotal in designing peptide-based therapeutics. For instance, it is used to synthesize N-protected derivatives for solid-phase peptide synthesis (SPPS). Additionally, its chiral auxiliary properties enable the construction of complex molecules with high enantioselectivity, a feature highly sought after in drug discovery.

Industry professionals often inquire about the stability and storage conditions of (S)-Dimethyl 2-benzamidosuccinate. The compound is typically stored at 2–8°C in airtight containers to prevent hydrolysis or racemization. Its shelf life can be extended by avoiding prolonged exposure to humidity and strong acids/bases. These precautions ensure consistent performance in laboratory and industrial-scale applications.

Emerging trends in biocatalysis have further highlighted the relevance of CAS No. 86555-45-5. Enzymatic approaches using lipases or esterases are being investigated to produce this compound under milder conditions, reducing reliance on traditional chemical catalysts. This innovation resonates with the growing demand for eco-friendly manufacturing processes, a topic frequently discussed in ACS Green Chemistry forums and patent filings.

In summary, (S)-Dimethyl 2-benzamidosuccinate (CAS No. 86555-45-5) is a cornerstone in chiral synthesis and pharmaceutical research. Its unique structural features and reactivity align with contemporary needs for sustainable chemistry and precision medicine. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in organic synthesis and drug development.